Prostaglandin h2
Prostaglandin h2
Prostaglandin H2 is an oxylipin, an olefinic compound, a secondary alcohol and a prostaglandins H. It has a role as a mouse metabolite. It is a conjugate acid of a prostaglandin H2(1-).
Prostaglandin h2 is a natural product found in Homo sapiens with data available.
A cyclic endoperoxide intermediate produced by the action of CYCLOOXYGENASE on ARACHIDONIC ACID. It is further converted by a series of specific enzymes to the series 2 prostaglandins.
Prostaglandin h2 is a natural product found in Homo sapiens with data available.
A cyclic endoperoxide intermediate produced by the action of CYCLOOXYGENASE on ARACHIDONIC ACID. It is further converted by a series of specific enzymes to the series 2 prostaglandins.
Brand Name:
Vulcanchem
CAS No.:
42935-17-1
VCID:
VC21226808
InChI:
InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18-14-19(17)25-24-18)10-7-4-5-8-11-20(22)23/h4,7,12-13,15-19,21H,2-3,5-6,8-11,14H2,1H3,(H,22,23)/b7-4-,13-12+/t15-,16+,17+,18-,19+/m0/s1
SMILES:
CCCCCC(C=CC1C2CC(C1CC=CCCCC(=O)O)OO2)O
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
Prostaglandin h2
CAS No.: 42935-17-1
Cat. No.: VC21226808
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Prostaglandin H2 is an oxylipin, an olefinic compound, a secondary alcohol and a prostaglandins H. It has a role as a mouse metabolite. It is a conjugate acid of a prostaglandin H2(1-). Prostaglandin h2 is a natural product found in Homo sapiens with data available. A cyclic endoperoxide intermediate produced by the action of CYCLOOXYGENASE on ARACHIDONIC ACID. It is further converted by a series of specific enzymes to the series 2 prostaglandins. |
|---|---|
| CAS No. | 42935-17-1 |
| Molecular Formula | C20H32O5 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,4S,5R,6R)-6-[(E,3S)-3-hydroxyoct-1-enyl]-2,3-dioxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18-14-19(17)25-24-18)10-7-4-5-8-11-20(22)23/h4,7,12-13,15-19,21H,2-3,5-6,8-11,14H2,1H3,(H,22,23)/b7-4-,13-12+/t15-,16+,17+,18-,19+/m0/s1 |
| Standard InChI Key | YIBNHAJFJUQSRA-YNNPMVKQSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@H]2C[C@@H]([C@@H]1C/C=C\CCCC(=O)O)OO2)O |
| SMILES | CCCCCC(C=CC1C2CC(C1CC=CCCCC(=O)O)OO2)O |
| Canonical SMILES | CCCCCC(C=CC1C2CC(C1CC=CCCCC(=O)O)OO2)O |
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